N-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-oxoethoxy)urea

• IUPAC Name: [2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-oxoethoxy]urea
• InChI: InChI=1S/C13H15ClF3N5O3/c14-9-5-8(13(15,16)17)6-19-11(9)22-3-1-21(2-4-22)10(23)7-25-20-12(18)24/h5-6H,1-4,7H2,(H3,18,20,24)
• InChI Key: KSIARTKPZLQAGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)CONC(=O)N
• Molecular Formula: C13H15ClF3N5O3
• Molecular Weight: 381.74 g/mol
• CAS No.: 303150-06-3

Description

N-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-oxoethoxy)urea is a useful research compound. Its molecular formula is C13H15ClF3N5O3 and its molecular weight is 381.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

Research has explored the metabolism and disposition of compounds structurally similar to N-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-oxoethoxy)urea. For instance:

• HIV-1 Protease Inhibitor Metabolism : A study investigated the metabolic pathways of L-735,524, an HIV-1 protease inhibitor, revealing significant metabolites and the major metabolic pathways in human urine. The major pathways included glucuronidation, pyridine N-oxidation, and para-hydroxylation, among others (Balani et al., 1995).

• ErbB/Vascular Endothelial Growth Factor Receptor Inhibitor Disposition : Another study detailed the disposition of [14C]BMS-690514, an inhibitor of human epidermal growth factor receptors and vascular endothelial growth factor receptors. The study found that BMS-690514 was well absorbed and extensively metabolized, with excretion in both bile and urine (Christopher et al., 2010).

Metabolite Formation Studies

Research has also been conducted on the formation of metabolites from various compounds, including those with structural similarities to this compound, indicating how complex compounds are broken down and metabolized:

• Phenothiazine Drugs Metabolism : One study discussed the degradation of the piperazine ring in phenothiazine drugs, leading to the formation of various metabolites, indicating complex metabolic pathways that could be relevant for structurally related compounds (Breyer et al., 1974).

• Chlorpyrifos Exposure and Effect : Research on chlorpyrifos, an organophosphorus pesticide, explored its metabolism to CPF-oxon and the use of urinary TCPy as a biomarker for exposure. The study provided insights into dose-effect relationships between urinary TCPy and blood cholinesterase activities, which are crucial for understanding the toxicity and metabolism of related compounds (Farahat et al., 2011).